4-(N,N-dimethylsulfamoyl)-N-(p-tolyl)benzamide

• IUPAC Name: 4-(dimethylsulfamoyl)-N-(4-methylphenyl)benzamide
• InChI: InChI=1S/C16H18N2O3S/c1-12-4-8-14(9-5-12)17-16(19)13-6-10-15(11-7-13)22(20,21)18(2)3/h4-11H,1-3H3,(H,17,19)
• InChI Key: PDGWHCFWRUQZID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)S(=O)(=O)N(C)C
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

4-(N,N-dimethylsulfamoyl)-N-(p-tolyl)benzamide, also known as DMSB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of derivatives related to 4-(N,N-dimethylsulfamoyl)-N-(p-tolyl)benzamide, such as sulfonamide and benzamide derivatives, have been explored in various studies. For instance, novel benzenesulfonamide derivatives have been synthesized, with some exhibiting significant in vitro antitumor activity against specific cell lines. These compounds' chemical reactivity was investigated through various reactions, leading to the creation of novel sulfonamide derivatives with potential biological applications (Fahim & Shalaby, 2019). Similarly, a study on poly(p-benzamide) with defined molecular weight and low polydispersity has been conducted, showcasing the synthesis of well-defined aromatic polyamides, which could have implications for materials science and engineering (Yokozawa et al., 2002).

Biological Evaluation and Potential Applications

The biological evaluation of benzamide derivatives has been a subject of research, with studies reporting on the synthesis of various substituted N-(2,3-dimethyl-5-oxo-1-phenyl-2,5-dihydro-1H-pyrazol-4-yl)benzamides. These compounds have been screened for their potential biological applications, including their inhibitory effects on human recombinant alkaline phosphatase and recombinant human ecto-5′-nucleotidases (Saeed et al., 2015). Another study focused on the interaction energies of van der Waals and hydrogen bonded systems using density functional theory, which could provide insights into the molecular interactions and stability of related compounds (Tsuzuki & Lüthi, 2001).

Advanced Materials and Supramolecular Chemistry

Research on advanced materials and supramolecular chemistry has also involved compounds related to 4-(N,N-dimethylsulfamoyl)-N-(p-tolyl)benzamide. For example, the self-assembly of 4-aryl-1H-pyrazoles, which could be structurally related, has been studied for their potential as luminescent supramolecular columnar liquid crystals. These materials have shown unique properties, such as the ability to self-assemble by H-bonding to give columnar mesophases while also displaying luminescent properties (Moyano et al., 2013). Additionally, the synthesis and characterization of organo-soluble poly(p-benzamide) have been explored, highlighting the synthesis of shape-persistent oligo- and poly(p-benzamide)s with good solubility and high aggregation tendency in organic solvents (Seyler & Kilbinger, 2009).